![molecular formula C19H12ClF3N2O2 B6547698 1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide CAS No. 946231-54-5](/img/structure/B6547698.png)
1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide
Description
1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H12ClF3N2O2 and its molecular weight is 392.8 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide is 392.0539398 g/mol and the complexity rating of the compound is 642. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
The novel compound F2744-1517 exhibits promising antibacterial activity. Its structure, confirmed through HRMS, IR, and NMR experiments, makes it a potential candidate for combating bacterial infections . Further studies could explore its efficacy against specific bacterial strains and mechanisms of action.
Neuroprotective Potential
Given the prevalence of neurodegenerative diseases, compounds with neuroprotective effects are crucial. Although not directly studied for F2744-1517, related derivatives have demonstrated neuroprotection. Investigating F2744-1517’s impact on dopaminergic neurons and oxidative stress could reveal its potential in treating nervous system disorders .
Optical Properties
Organic molecules, including F2744-1517, play a vital role in modifying optical properties. These modifications find applications in optical switching, logic circuits, memory devices, and signal processing . Exploring F2744-1517’s optical behavior could uncover novel applications in these fields.
Chemotherapeutic Prospects
Chalcones, a class of natural products, show promise as chemotherapeutic agents. While F2744-1517 is not directly mentioned, its structural features align with those of chalcones. Investigating its potential against neglected tropical diseases, such as leishmaniasis, could yield valuable insights .
Plant Hormone Analog
F2744-1517 contains a piperazine ring, which is structurally related to indole-3-acetic acid (IAA), a plant hormone. IAA regulates plant growth and development. Although not directly studied, exploring F2744-1517’s effects on plant physiology could reveal its analogical properties .
Infrared Detector Applications
Based on its photoelectric properties, F2744-1517 could find application in the field of infrared detectors. Investigating its sensitivity to infrared radiation and its potential for use in sensors would be valuable .
properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClF3N2O2/c20-13-3-1-2-11(8-13)9-25-10-12(4-7-16(25)26)19(27)24-15-6-5-14(21)17(22)18(15)23/h1-8,10H,9H2,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHVZACAWUAVRQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN2C=C(C=CC2=O)C(=O)NC3=C(C(=C(C=C3)F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClF3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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